Cas no 945244-25-7 (5-Bromo-2-(N,N-dimethylsulfamoyl)benzoic acid)

5-Bromo-2-(N,N-dimethylsulfamoyl)benzoic acid structure
945244-25-7 structure
Product Name:5-Bromo-2-(N,N-dimethylsulfamoyl)benzoic acid
CAS No:945244-25-7
MF:C9H10BrNO4S
MW:308.149000644684
CID:2144838
Update Time:2023-08-04

5-Bromo-2-(N,N-dimethylsulfamoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-(N,N-dimethylsulfamoyl)benzoic acid
    • OQORRTGUKAWVKM-UHFFFAOYSA-N
    • 5-bromo-2-(dimethylsulfamoyl)benzoic acid
    • Benzoic acid, 5-bromo-2-[(dimethylamino)sulfonyl]-
    • 5-Bromo-2-(N,N-dimethylsulfamoyl)benzoic acid
    • Inchi: 1S/C9H10BrNO4S/c1-11(2)16(14,15)8-4-3-6(10)5-7(8)9(12)13/h3-5H,1-2H3,(H,12,13)
    • InChI Key: OQORRTGUKAWVKM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C(=O)O)C=1)S(N(C)C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 362
  • Topological Polar Surface Area: 83.1
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